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Compound of Interest

Compound Name: 5-Bromo-2-fluoropyrimidine

Cat. No.: B1268855

For laboratory professionals engaged in research, development, and scientific analysis, the
proper management and disposal of chemical reagents is a critical component of ensuring a
safe and compliant operational environment. This guide provides detailed, step-by-step
procedures for the safe handling and disposal of 5-Bromo-2-fluoropyrimidine, a compound
requiring careful management due to its potential hazards.

Essential Safety and Handling Precautions

5-Bromo-2-fluoropyrimidine is classified as a hazardous substance that can cause skin, eye,
and respiratory tract irritation.[1] Therefore, all handling and disposal procedures must be
conducted with appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety glasses, and a laboratory coat.[2] Work should be performed in a well-ventilated
area, preferably within a chemical fume hood.[1][3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 5-Bromo-2-
fluoropyrimidine, providing a quick reference for its characteristics.
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Property Value

Molecular Formula C4H2BrFN2

Molecular Weight 176.97 g/mol

Appearance Light yellow solid crystalline
Melting Point 90-93°C /194 - 199.4 °F[4]
Boiling Point No information available
Flash Point No information available
Solubility in Water No information available

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of 5-Bromo-2-fluoropyrimidine is to treat it as hazardous
waste. It must never be disposed of down the drain or in regular trash.[1] The required disposal
route is through a licensed professional waste disposal service or your institution's
Environmental Health and Safety (EHS) department.[1]

1. Waste Collection and Segregation:

» Solid Waste: Collect any surplus or unwanted 5-Bromo-2-fluoropyrimidine in its original
container or a clearly labeled, compatible, and sealable container.[1] Contaminated solid
waste, such as gloves, absorbent pads, and weighing paper, should be placed into a
designated solid halogenated waste container.[5]

» Liquid Waste: Should a solution containing 5-Bromo-2-fluoropyrimidine be created, it must
be collected in a designated container for halogenated liquid waste.[5]

e Segregation: It is crucial to not mix halogenated waste with non-halogenated organic waste,
as this can complicate the disposal process and increase costs.[5]

2. Container Management:

o Labeling: The waste container must be clearly and accurately labeled as "Hazardous Waste"
and include the full chemical name: "5-Bromo-2-fluoropyrimidine”.[2]
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o Storage: Keep the waste container tightly closed when not in use and store it in a
designated, well-ventilated, and cool secondary containment area.[4][6] This storage area
should be away from incompatible materials.

3. Disposal of Empty Containers:

» Empty containers that previously held 5-Bromo-2-fluoropyrimidine must be managed as
hazardous waste.[1]

e The first rinse of the container with a suitable solvent should be collected and disposed of as
halogenated liquid waste.[1] For highly toxic chemicals, the first three rinses must be
collected.[1]

4. Spill Response:
« In the event of a spill, the area should be evacuated and ventilated.

o Wearing appropriate PPE, carefully sweep or vacuum the solid material into a suitable
container for disposal.[1]

e The spill area should then be decontaminated, and all cleaning materials must be disposed
of as hazardous waste.[1]

5. Final Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the collected
waste.[1]

o Acommon and recommended disposal method for this type of chemical is incineration by a
licensed facility. The material may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[1]

Disposal Workflow
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Start: Unused or Waste 5-Bromo-2-fluoropyrimidine

\_/

Is it solid? Is it liquid?

Waste Characterizatio]

Solid Waste (powder, contaminated items) Liquid Waste (solutions, rinsates)

Segregation and Containment

Collect in Labeled Collect in Labeled

'Solid Halogenated Waste' Container 'Liquid Halogenated Waste' Container

Final Disposal

Contact Institutional EHS
or Licensed Waste Disposal Service

High-Temperature Incineration
at Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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